Cas no 179746-59-9 (tert-butyl 2-(4-oxobutyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(4-oxobutyl)piperidine-1-carboxylate
• CAS No: 179746-59-9
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6089178
• PubChem ID: 16744513
• Update Time: 2025-06-13

tert-butyl 2-(4-oxobutyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-oxobutyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2-(4-oxobutyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-14(2,3)18-13(17)15-10-6-4-8-12(15)9-5-7-11-16/h11-12H,4-10H2,1-3H3
• InChI Key： GNRMJJRACZNFNU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1CCCC=O

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 349.5±15.0 °C(Predicted)
• pka: -1.36±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on tert-butyl 2-(4-oxobutyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 2-(4-oxobutyl)piperidine-1-carboxylate (CAS: 179746-59-9) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound tert-butyl 2-(4-oxobutyl)piperidine-1-carboxylate (CAS: 179746-59-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and reactive 4-oxobutyl side chain, serves as a versatile intermediate in the synthesis of bioactive compounds. Its structural features make it particularly valuable for the development of novel therapeutics, including central nervous system (CNS) agents and enzyme inhibitors. This research brief aims to summarize the latest findings and applications of this compound, highlighting its synthetic utility and potential pharmacological relevance.

The synthesis of tert-butyl 2-(4-oxobutyl)piperidine-1-carboxylate typically involves multi-step organic transformations, starting from readily available piperidine derivatives. Recent studies have focused on optimizing these synthetic routes to improve yield and scalability. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated a streamlined approach using palladium-catalyzed cross-coupling reactions, achieving a 75% overall yield. Such advancements are critical for large-scale production, especially when this intermediate is used in the synthesis of drug candidates.

One of the most promising applications of tert-butyl 2-(4-oxobutyl)piperidine-1-carboxylate lies in its role as a precursor for gamma-aminobutyric acid (GABA) receptor modulators. Researchers have successfully derivatized this compound to produce analogs with enhanced binding affinity and selectivity for GABA_A receptors. These analogs are being evaluated for their potential in treating anxiety disorders, epilepsy, and insomnia. Preliminary in vivo studies, as reported in a 2024 Nature Communications article, showed promising anxiolytic effects with reduced side effects compared to existing therapeutics.

Beyond CNS applications, this compound has also been explored in the development of protease inhibitors. Its 4-oxobutyl moiety can be functionalized to mimic natural substrates, making it a valuable scaffold for designing inhibitors of serine and cysteine proteases. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its use in creating potent inhibitors of cathepsin B, a target implicated in cancer metastasis and inflammatory diseases. The inhibitors exhibited nanomolar potency and favorable pharmacokinetic profiles in preclinical models.

In conclusion, tert-butyl 2-(4-oxobutyl)piperidine-1-carboxylate (CAS: 179746-59-9) represents a highly versatile and pharmacologically relevant intermediate in modern drug discovery. Its applications span from CNS therapeutics to protease inhibitors, underpinned by ongoing synthetic and pharmacological research. Future studies are expected to further elucidate its potential in targeted drug delivery and combination therapies, solidifying its role in the chemical biology and pharmaceutical landscape.